Cas no 93355-73-8 (Benzamide, N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]-)

Benzamide, N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]- structure
93355-73-8 structure
Product Name:Benzamide, N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:93355-73-8
MF:C11H8N4OS
MW:244.272419929504
CID:752736
PubChem ID:1500037
Update Time:2025-04-19

Benzamide, N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]-
    • N-[5-(cyanomethyl)-1,3,4-thiadiazol-2-yl]benzamide
    • 93355-73-8
    • AKOS005221918
    • N-(5-(Cyanomethyl)-1,3,4-thiadiazol-2-yl)benzamide
    • Oprea1_284778
    • DTXSID60363527
    • Inchi: 1S/C11H8N4OS/c12-7-6-9-14-15-11(17-9)13-10(16)8-4-2-1-3-5-8/h1-5H,6H2,(H,13,15,16)
    • InChI Key: NISAFDFAASAHFA-UHFFFAOYSA-N
    • SMILES: S1C(CC#N)=NN=C1NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 244.04188206g/mol
  • Monoisotopic Mass: 244.04188206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 107Ų
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